1-(2-chloro-6-fluorobenzyl)-4-(4-methylphenyl)piperazine

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-4-(4-methylphenyl)piperazine
• InChI: InChI=1S/C18H20ClFN2/c1-14-5-7-15(8-6-14)22-11-9-21(10-12-22)13-16-17(19)3-2-4-18(16)20/h2-8H,9-13H2,1H3
• InChI Key: LZCZWRJLGJPLOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H20ClFN2
• Molecular Weight: 318.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-4-(4-methylphenyl)piperazine, commonly known as CFMP, is a chemical compound that has gained significant attention in the field of scientific research. CFMP is a piperazine derivative that has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. In

Mechanism of Action

CFMP acts as a dopamine D2 receptor agonist, which activates the dopamine D2 receptor and increases dopamine neurotransmission in the brain. This increased dopamine neurotransmission may help to alleviate the symptoms of neurological disorders such as Parkinson's disease and schizophrenia. CFMP also has affinity for the serotonin 5-HT1A receptor, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
CFMP has been shown to increase dopamine neurotransmission in the brain, which may help to alleviate the symptoms of neurological disorders such as Parkinson's disease and schizophrenia. CFMP has also been shown to have anxiolytic and antidepressant effects in animal models, which may be related to its affinity for the serotonin 5-HT1A receptor.

Advantages and Limitations for Lab Experiments

CFMP has several advantages for lab experiments, including its high purity and potency as a dopamine D2 receptor agonist. However, CFMP also has limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and use the compound safely.

Future Directions

There are several future directions for research on CFMP, including the development of new synthesis methods to improve yields and purity, the investigation of its potential therapeutic applications in other neurological disorders, and the optimization of its use as a radiotracer in PET imaging studies. Additionally, further research is needed to better understand the biochemical and physiological effects of CFMP and its potential limitations for use in lab experiments.

Synthesis Methods

CFMP can be synthesized using a variety of methods, including the reaction of 1-(2-chloro-6-fluorobenzyl)piperazine with 4-methylphenylboronic acid in the presence of a palladium catalyst. Another method involves the reaction of 1-(2-chloro-6-fluorobenzyl)piperazine with 4-methylphenylhydrazine in the presence of a reducing agent. These methods have been optimized to produce high yields of CFMP with high purity.

Scientific Research Applications

CFMP has been studied for its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. CFMP has been shown to act as a potent dopamine D2 receptor agonist, which may help to alleviate the symptoms of these disorders. CFMP has also been studied for its potential use as a radiotracer in positron emission tomography (PET) imaging studies.